(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-diallylsulfamoyl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C23H24N4O5S3/c1-4-13-26(14-5-2)35(31,32)18-9-7-17(8-10-18)22(28)25-23-27(15-6-3)20-12-11-19(34(24,29)30)16-21(20)33-23/h4-12,16H,1-3,13-15H2,(H2,24,29,30)
• InChI Key: OZLKGHPLMUZCOP-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C23H24N4O5S3
• Molecular Weight: 532.7 g/mol

Description

(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-diallylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C23H24N4O5S3 and its molecular weight is 532.65. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-diallylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-diallylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Overview of Sulfonamides and Their Applications
Sulfonamides, including compounds similar to (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-diallylsulfamoyl)benzamide, have been extensively explored for their diverse pharmacological properties. Sulfonamides serve as core structures in many clinically used drugs, such as diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, antipsychotics, and COX2 inhibitors. Recent research has highlighted their utility in developing novel drugs with significant antitumor activity, demonstrating the importance of the sulfonamide moiety in medicinal chemistry (Carta, Scozzafava, & Supuran, 2012).

Sulfonamides in Antitumor and Antiglaucoma Therapies
Sulfonamide-based CAIs have shown promise as selective antiglaucoma drugs targeting CA II and as antitumor agents/diagnostic tools targeting tumor-associated isoforms CA IX/XII. This reflects the ongoing need for novel sulfonamides to act against various diseases, highlighting the structural motif's potential for future drug development (Carta, Scozzafava, & Supuran, 2012).

Benzothiazoles Structural Significance and Therapeutic Potential

Benzothiazole derivatives, closely related to the chemical structure of interest, exhibit a broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The 2-arylbenzothiazoles, in particular, are being investigated as potential antitumor agents due to their promising biological profiles and ease of synthesis, suggesting a bright future for benzothiazole derivatives in chemotherapeutic applications (Kamal, Hussaini, & Malik, 2015).